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Compound of Interest

Compound Name: 3-(Oxan-3-yl)-3-oxopropanenitrile

Cat. No.: B1428906

Technical Guide: 3-(Oxan-3-yl)-3-
oxopropanenitrile
Disclaimer

This document provides a technical overview of 3-(Oxan-3-yl)-3-oxopropanenitrile and its
related isomers. The specific compound "3-(Oxan-3-yl)-3-oxopropanenitrile” is not widely
documented in public chemical databases. Therefore, this guide also includes data on the
closely related and commercially available isomer, 3-(Oxan-4-yl)-3-oxopropanenitrile, to provide
a comprehensive understanding of this class of compounds. It is presumed that the synthesis
and properties will be analogous.

Introduction

3-Oxopropanenitrile derivatives are valuable building blocks in organic synthesis, particularly in
the preparation of various heterocyclic compounds. The incorporation of a saturated
heterocyclic ring, such as an oxane (tetrahydropyran) ring, can significantly influence the
physicochemical properties and biological activity of the resulting molecules. This guide
focuses on the chemical identifiers, properties, and a plausible synthetic route for 3-(Oxan-3-
yl)-3-oxopropanenitrile.

Chemical Identifiers and Properties
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While a specific CAS number for 3-(Oxan-3-yl)-3-oxopropanenitrile is not readily available,
identifiers for the isomeric 3-(Oxan-4-yl)-3-oxopropanenitrile have been reported. It is
anticipated that the properties of the 3-yl isomer will be similar.

. Value for 3-(Oxan-4-yl)-3-
Identifier o Reference
oxopropanenitrile

CAS Number 1010798-64-7 [1]

3-(Oxan-4-yl)-3-
IUPAC Name . [1]
oxopropanenitrile

Molecular Formula CsH11NO:2 [1]

Molecular Weight 153.18 g/mol [1]
BEMLWTKUQPQXNH-

InChl Key [1]

UHFFFAOYSA-N

Experimental Protocols: Synthesis

A general and widely used method for the synthesis of 3-ketonitriles (3-oxopropanenitriles) is
the condensation of a carboxylic acid ester with acetonitrile in the presence of a strong base. A
plausible synthetic route for 3-(Oxan-3-yl)-3-oxopropanenitrile would involve the reaction of
an activated form of oxane-3-carboxylic acid, such as an ester, with acetonitrile.

Plausible Synthesis of 3-(Oxan-3-yl)-3-oxopropanenitrile:

A suitable starting material would be methyl oxane-3-carboxylate. The synthesis would proceed
as follows:

e Reaction Setup: A solution of methyl oxane-3-carboxylate and acetonitrile is prepared in a
suitable anhydrous solvent (e.g., toluene or THF) under an inert atmosphere (e.g., nitrogen
or argon).

o Base Addition: A strong base, such as sodium hydride (NaH) or sodium methoxide (NaOMe),
is carefully added to the reaction mixture. The use of sodium hydride is common in Claisen-
type condensations.
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e Reaction Conditions: The reaction mixture is typically stirred at an elevated temperature
(reflux) to drive the condensation. The progress of the reaction can be monitored by
techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up: Upon completion, the reaction is quenched by the addition of an aqueous acid
solution (e.g., dilute HCI) to neutralize the base and protonate the enolate intermediate.

o Extraction and Purification: The product is then extracted from the aqueous layer using an
organic solvent (e.g., ethyl acetate or dichloromethane). The combined organic layers are
washed with brine, dried over an anhydrous salt (e.g., Na2SOa4 or MgS0Oa4), and the solvent is
removed under reduced pressure. The crude product is then purified, typically by silica gel
column chromatography.

Logical Relationships and Workflows

The following diagrams illustrate the likely synthetic pathway for 3-(Oxan-3-yl)-3-
oxopropanenitrile.

Starting Materials Reagents
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Caption: Plausible synthesis of 3-(Oxan-3-yl)-3-oxopropanenitrile.
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Caption: General experimental workflow for purification.

Signaling Pathways

Currently, there is no specific information available in the public domain regarding the signaling
pathways associated with 3-(Oxan-3-yl)-3-oxopropanenitrile or its isomers. Research into the
biological activity of this class of compounds is ongoing, and future studies may elucidate their
interactions with biological targets. Derivatives of the related compound 3-Oxo-3-(tetrahydro-
2H-pyran-4-yl)propanenitrile have been investigated for their potential to inhibit
neurotrophin/Trk pathways, which are implicated in pain signaling.[1]

Conclusion

3-(Oxan-3-yl)-3-oxopropanenitrile represents a potentially useful, yet not extensively
characterized, chemical entity. Based on the established chemistry of 3-ketonitriles, its
synthesis is feasible through standard organic chemistry methodologies. The data available for
its 4-yl isomer provide a valuable reference point for its expected properties. Further research
is required to fully characterize this compound and to explore its potential applications in
medicinal chemistry and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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